Cas no 94650-08-5 (1,3-Benzenediamine, 4-(cyclopentyloxy)-)

1,3-Benzenediamine, 4-(cyclopentyloxy)- structure
94650-08-5 structure
Product Name:1,3-Benzenediamine, 4-(cyclopentyloxy)-
CAS No:94650-08-5
MF:C11H16N2O
MW:192.257542610168
CID:735250
PubChem ID:71330502
Update Time:2025-04-19

1,3-Benzenediamine, 4-(cyclopentyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, 4-(cyclopentyloxy)-
    • 4-cyclopentyloxybenzene-1,3-diamine
    • DTXSID10759193
    • 94650-08-5
    • 4-(Cyclopentyloxy)benzene-1,3-diamine
    • Inchi: 1S/C11H16N2O/c12-8-5-6-11(10(13)7-8)14-9-3-1-2-4-9/h5-7,9H,1-4,12-13H2
    • InChI Key: YEORHSRKTCXFJZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1N)N)C1CCCC1

Computed Properties

  • Exact Mass: 192.126263138g/mol
  • Monoisotopic Mass: 192.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 61.3Ų
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